Cas no 2172568-74-8 (tert-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate)

• Product Name: tert-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate
• CAS No: 2172568-74-8
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 6115868
• PubChem ID: 165824730
• Update Time: 2025-07-25

tert-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate
• EN300-1609896
• 2172568-74-8
• tert-butyl N-[8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl]carbamate

• Inchi： 1S/C17H27N3O2/c1-11-9-14(20(5)6)13-10-18-8-7-12(13)15(11)19-16(21)22-17(2,3)4/h9,18H,7-8,10H2,1-6H3,(H,19,21)
• InChI Key： JTGYNOIPAZWKNS-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=C(C2CNCCC=21)N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.21032711g/mol
• Monoisotopic Mass: 305.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.6Ų

Additional information on tert-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate

Introduction to Tert-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate (CAS No. 2172568-74-8)

Ter-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate, a compound with the CAS number 2172568-74-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the tetrahydroisoquinoline class of molecules, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a carbamate group and dimethylamino substituent, contribute to its unique pharmacological profile.

The synthesis and characterization of tert-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate have been extensively studied in recent years. The tetrahydroisoquinoline core is a well-known scaffold in medicinal chemistry, known for its role in various pharmacological targets including neurotransmitter receptors and enzymes. The introduction of a carbamate group at the 5-position and a dimethylamino group at the 8-position enhances the compound's solubility and bioavailability, making it a promising candidate for further development.

Recent research has highlighted the importance of tetrahydroisoquinoline derivatives in the treatment of neurological disorders. Studies have demonstrated that these compounds can interact with multiple neurotransmitter systems, including dopamine and serotonin pathways. The carbamate moiety in tert-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate is particularly interesting as it can modulate enzyme activity and receptor binding affinity. This has led to investigations into its potential as an antipsychotic or antidepressant agent.

In addition to its neurological applications, this compound has shown promise in other therapeutic areas. For instance, preclinical studies have indicated that it may have anti-inflammatory properties by inhibiting key inflammatory pathways. The dimethylamino group is known to enhance metabolic stability and binding affinity to target proteins, which could be beneficial for drug development.

The synthesis of tert-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the tetrahydroisoquinoline core efficiently. The introduction of the carbamate group is achieved through nucleophilic substitution reactions using appropriate carbodiimides.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have shown that it can inhibit the activity of monoamine oxidase (MAO), an enzyme crucial in regulating neurotransmitter levels. By inhibiting MAO, this compound may increase the levels of neurotransmitters such as dopamine and serotonin, which could be beneficial in treating neurological disorders.

Furthermore, animal models have provided insights into the behavioral effects of tert-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate. Studies have demonstrated that it can modulate locomotor activity and reduce anxiety-like behaviors without causing significant side effects. These findings support its potential as a therapeutic agent for conditions such as Parkinson's disease and depression.

The structural diversity of tetrahydroisoquinoline derivatives allows for further modifications to optimize their pharmacological properties. Researchers are exploring various analogs of this compound to enhance its efficacy and reduce potential toxicity. Computational modeling techniques are being used to predict the binding interactions between this compound and target proteins, which aids in rational drug design.

The development of novel pharmaceuticals often involves collaboration between synthetic chemists and biologists. The synthesis of complex molecules like tert-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate relies on interdisciplinary approaches that combine expertise in organic chemistry, medicinal chemistry, and pharmacology. This collaborative effort ensures that new compounds are not only structurally innovative but also functionally effective.

The future prospects for this compound are promising. Ongoing research aims to elucidate its mechanism of action and explore new therapeutic applications. Clinical trials are being planned to evaluate its safety and efficacy in human patients. If successful, this compound could represent a significant advancement in the treatment of neurological disorders.

In conclusion, tert-butyl N-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate (CAS No. 2172568-74-8) is a novel compound with potential therapeutic applications in various disease areas. Its unique structural features make it an attractive candidate for further development in pharmaceutical chemistry. With continued research and collaboration among scientists from different disciplines, this compound could contribute significantly to improving human health.